
Standard operating procedure for handling 3-
Methylfuran-2-carbonyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B1596852 Get Quote

Application Notes and Protocols for 3-Methylfuran-
2-carbonyl chloride
Introduction
3-Methylfuran-2-carbonyl chloride (CAS No. 22601-06-5), also known as 3-Methyl-2-furoyl

chloride, is a reactive acyl chloride derivative of furan.[1][2] Its high reactivity makes it a

valuable intermediate in organic synthesis, particularly in the development of novel

pharmaceutical compounds and other complex molecules.[1][3] However, this reactivity also

presents significant handling challenges. Acyl chlorides are notoriously sensitive to moisture

and can react violently with water and other nucleophiles, releasing corrosive hydrogen

chloride gas.[4][5]

This guide provides a detailed standard operating procedure (SOP) for the safe handling, use,

storage, and disposal of 3-Methylfuran-2-carbonyl chloride. The protocols outlined herein are

designed to mitigate risks by explaining the causality behind each procedural step, ensuring a

self-validating system of safety for researchers, scientists, and drug development

professionals.

Hazard Identification and Chemical Profile
A thorough understanding of the chemical's properties is foundational to its safe handling. 3-
Methylfuran-2-carbonyl chloride is a corrosive compound that requires stringent safety

controls.
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Property Value Source(s)

CAS Number 22601-06-5 [1][6][7]

Molecular Formula C₆H₅ClO₂ [1][6]

Molecular Weight 144.55 g/mol [6]

Appearance
Not explicitly stated; likely a

liquid
Inferred

Density ~1.263 g/cm³ (Predicted) [8]

Primary Hazard
Causes serious eye irritation

(H319)
[6][9]

Anticipated Hazards
Corrosive, water-reactive,

produces HCl gas
[4][10][11]

GHS Hazard Statements:

H319: Causes serious eye irritation.[6][9]

Implied Hazards from Acyl Chloride Class: Based on the reactivity of the acyl chloride

functional group, this compound should be treated as corrosive, causing severe skin burns

and eye damage. It is also likely to be harmful if inhaled due to the release of HCl upon

contact with moisture.[10][11][12]

The Chemistry of Reactivity: Why Caution is Critical
The primary driver for the stringent handling protocols for 3-Methylfuran-2-carbonyl chloride
is the reactivity of the acyl chloride functional group.

Mechanism of Hydrolysis: Acyl chlorides react readily with water in a vigorous, often

exothermic, hydrolysis reaction.[5] The lone pair of electrons on the oxygen atom of a water

molecule attacks the electrophilic carbonyl carbon. This is followed by the elimination of a

chloride ion, which then abstracts a proton to form hydrogen chloride (HCl), a corrosive gas.[5]

[13]

This reaction is the root cause of many of the hazards associated with this compound:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.scbt.com/p/3-methylfuran-2-carbonyl-chloride-22601-06-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylfuran-2-carbonyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5203130.htm
https://www.scbt.com/p/3-methylfuran-2-carbonyl-chloride-22601-06-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylfuran-2-carbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylfuran-2-carbonyl-chloride
http://stenutz.eu/chem/solv6%20(2).php?name=3-methylfuran-2-carbonyl+chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylfuran-2-carbonyl-chloride
https://wap.guidechem.com/msds/22601-06-5.html
https://www.chemguide.co.uk/organicprops/acylchlorides/preparation.html
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylfuran-2-carbonyl-chloride
https://wap.guidechem.com/msds/22601-06-5.html
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://corecheminc.com/safe-handling-guide-hydrochloric-acid/
https://georganics.sk/wp-content/uploads/2021/05/2-Methylfuran-3-carbonyl-chloride.pdf
https://www.benchchem.com/product/b1596852?utm_src=pdf-body
https://www.savemyexams.com/a-level/chemistry/cie/25/revision-notes/33-carboxylic-acids-and-derivatives/33-3-acyl-chlorides/acyl-chlorides/
https://www.savemyexams.com/a-level/chemistry/cie/25/revision-notes/33-carboxylic-acids-and-derivatives/33-3-acyl-chlorides/acyl-chlorides/
https://m.youtube.com/watch?v=NC1oUN9neY8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosivity: The generation of HCl upon contact with moisture in the air or on skin and

mucous membranes makes the compound highly corrosive.[11]

Incompatibility: The rapid reaction with nucleophiles makes it incompatible with a wide range

of substances, including water, alcohols, amines, and bases.[14][15]

Pressure Buildup: If stored in a container that is not properly sealed or has moisture ingress,

the generation of HCl gas can lead to a dangerous buildup of pressure.

Personal Protective Equipment (PPE): Your First
Line of Defense
Due to the corrosive nature of 3-Methylfuran-2-carbonyl chloride and its reaction byproducts,

a comprehensive PPE ensemble is mandatory.[16][17]

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[11][17]

Standard safety glasses are insufficient as they do not protect against vapors and splashes.

The primary GHS hazard is serious eye irritation, making this the most critical piece of PPE.

[6][9]

Skin and Body Protection: A flame-resistant lab coat is the minimum requirement. For larger

quantities or procedures with a higher risk of splashing, a chemical-resistant apron or a full

chemical protective suit is recommended.[11][17]

Hand Protection: Use chemical-resistant gloves. Butyl rubber or nitrile gloves are generally

recommended for handling corrosive and reactive chemicals.[17][18] Always check the glove

manufacturer's compatibility chart. Never wear latex gloves.

Respiratory Protection: All handling of this compound must be performed inside a certified

chemical fume hood to control vapor and HCl gas exposure.[11] If there is a potential for

exposure above permissible limits, such as during a large spill, a full-face respirator with an

acid gas cartridge is required.[11][17]

Experimental Protocols: A Step-by-Step Guide
This section details the standard operating procedure for handling 3-Methylfuran-2-carbonyl
chloride in a research laboratory setting.
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Preparation and Workspace Setup
Causality: A prepared workspace minimizes the risk of accidental contact and ensures a swift

response in case of an emergency.

Fume Hood Verification: Confirm that the chemical fume hood is operational and has a valid

inspection sticker. The airflow should be unobstructed.

Clear Workspace: Ensure the fume hood is free of clutter and incompatible materials (e.g.,

bases, oxidizing agents, water sources).[14][19]

Assemble Materials: Place all necessary equipment (glassware, syringes, stir plates,

reagents) inside the fume hood before introducing the 3-Methylfuran-2-carbonyl chloride.

Ensure all glassware is dry, either by oven-drying or flame-drying under an inert atmosphere.

Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire

extinguisher.[14][20] Ensure a spill kit appropriate for acid chlorides is immediately

accessible.[21]

Handling and Dispensing Workflow
Causality: The high reactivity of acyl chlorides necessitates careful, deliberate actions to

prevent exposure and uncontrolled reactions.[10]

Don PPE: Put on all required PPE as detailed in Section 3 before handling the reagent

bottle.

Inert Atmosphere: If the reaction is moisture-sensitive, use an inert atmosphere (e.g.,

nitrogen or argon) for all transfers.[10]

Container Handling: Carefully open the container inside the fume hood. Be aware of

potential pressure buildup.[20]

Liquid Transfer: Use a dry glass syringe or cannula for transferring the liquid. Avoid using

plastic pipettes or syringes unless they are confirmed to be compatible with acyl chlorides.

Reaction Quenching: Acyl chloride reactions must be carefully quenched. This is typically

done by slowly adding the reaction mixture to a quenching agent like water, an alcohol, or a
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basic solution, always with cooling.[15] The reverse addition can cause a violent,

uncontrolled reaction.

Decontamination: Decontaminate any equipment that has come into contact with 3-
Methylfuran-2-carbonyl chloride. This can be done by rinsing with an appropriate solvent

(e.g., dichloromethane) followed by a slow and careful quench of the rinsate with an alcohol

like isopropanol.

Workflow for Handling 3-Methylfuran-2-carbonyl
chloride
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Workflow: Handling 3-Methylfuran-2-carbonyl chloride

Preparation

Handling & Use

Cleanup & Disposal

Verify Fume Hood Function

Assemble Dry Glassware & Equipment

Locate Emergency Equipment

Don Full PPE

Transfer Reagent Under Inert Atmosphere

Perform Reaction in Fume Hood

Carefully Quench Reaction

Decontaminate Equipment

Segregate & Label Waste

Dispose via EHS Guidelines

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Methylfuran-2-carbonyl chloride.
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Storage and Waste Management
Storage
Causality: Improper storage can lead to degradation of the chemical, pressure buildup, and

dangerous reactions with incompatible materials.

Dedicated Storage: Store 3-Methylfuran-2-carbonyl chloride in a dedicated, ventilated

corrosive-materials cabinet.[14]

Incompatibility: Segregate it from bases, oxidizing agents, alcohols, and any moisture-

containing compounds.[14][19]

Container Integrity: Keep the container tightly sealed to prevent moisture ingress and the

escape of corrosive vapors.[11] Use a secondary containment tray to mitigate leaks.[19]

Environment: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[11][22]

Waste Disposal
Causality: Acyl chloride waste is hazardous and must be neutralized before disposal to prevent

reactions in the waste stream.

Waste Streams: Maintain separate, clearly labeled waste containers for:

Solid waste (contaminated gloves, paper towels).

Liquid organic waste.

Neutralization: Before disposal, any residual 3-Methylfuran-2-carbonyl chloride should be

quenched. Slowly add the waste material to a stirred, cooled solution of isopropanol or

methanol to convert it to the less reactive ester.[15]

Labeling: All waste containers must be properly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards (Corrosive, Water-Reactive).

Collection: Dispose of all waste through your institution's Environmental Health and Safety

(EHS) department according to local, state, and federal regulations.[12]
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Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Spills
Causality: A rapid and appropriate response is necessary to contain the corrosive material and

prevent exposure. Using water on an acyl chloride spill will exacerbate the situation by

generating large amounts of HCl gas.[21]

Small Spill (<100 mL) inside a Fume Hood:

Alert personnel in the immediate area.

Wearing full PPE, cover the spill with a dry absorbent material like Oil-Dri, vermiculite, or

sand. DO NOT use water or sodium bicarbonate.[21]

Carefully sweep the absorbed material into a dry, sealable container.

Wipe the area with a dry cloth, then decontaminate with a cloth dampened with

isopropanol.

Label the container as hazardous waste and dispose of it through EHS.

Large Spill (>100 mL) or any spill outside a Fume Hood:

Evacuate the laboratory immediately and alert others.[23][24]

Close the laboratory doors to confine the vapors.

Call emergency services and your institution's EHS department.[24]

Provide details about the spilled chemical, quantity, and location.

Do not attempt to clean up a large spill unless you are specifically trained and equipped to

do so.

Emergency Response Flowchart
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Emergency Response Protocol

Spill Response
Personnel Exposure

Incident Occurs
(Spill or Exposure)

Spill > 100mL or
Outside Fume Hood? Exposure Type?

EVACUATE LAB
Call Emergency Services & EHS

Yes

Contain with Dry Absorbent
(e.g., Oil-Dri)
NO WATER

No

Collect Waste
Decontaminate Area

SKIN/HAIR CONTACT
Remove Clothing

Flush with Water for 15 min

Skin

EYE CONTACT
Flush at Eyewash for 15 min

Eye

INHALATION
Move to Fresh Air

Inhalation

SEEK IMMEDIATE
MEDICAL ATTENTION

(Bring SDS)

Click to download full resolution via product page

Caption: Decision-making flowchart for spills and personnel exposure incidents.

Personnel Exposure
Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes.[11][23] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15

minutes, holding the eyelids open.[9][11] Remove contact lenses if present and easy to do.

[9] Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[9][11] Seek immediate medical attention.

For all exposure incidents, provide the Safety Data Sheet (SDS) for 3-Methylfuran-2-carbonyl
chloride to the responding medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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